TCH-165

• Molecular Formula: C39H37N3O3
• Molecular Weight: 595.7 g/mol
• InChI: InChI=1S/C39H37N3O3/c1-3-45-38(43)39(33-17-11-6-12-18-33)36(31-19-23-34(24-20-31)40-27-29-13-7-4-8-14-29)42(28-30-15-9-5-10-16-30)37(41-39)32-21-25-35(44-2)26-22-32/h4-26,36,40H,3,27-28H2,1-2H3/t36-,39-/m1/s1
• InChIKey: XXDLWRCUPASJGY-AEGYFVCZSA-N

TCH-165: Proteasome Modulator & 20S Activator

TCH-165 is a small molecule modulator of proteasome assembly that regulates the dynamic equilibrium between the 20S and 26S proteasome complexes, favoring 20S-mediated protein degradation [1]. The compound has been characterized as a specific 20S proteasome enhancer that increases the level of free 20S proteasome, corresponding to enhanced proteolysis of intrinsically disordered proteins (IDPs) including α-synuclein, tau, and c-Fos, but not structured proteins [1]. TCH-165 exerts its effects by inducing an open-gate 20S conformation that increases substrate accessibility to the catalytic chamber .

Mechanism Selective 20S proteasome activator; shifts 20S/26S equilibrium toward ubiquitin-independent degradation

Target profile Cell-permeable imidazoline scaffold; induces open-gate conformation for IDP clearance (α-synuclein, tau, c-MYC)

Model context Supports bortezomib-resistant multiple myeloma studies, cardiac I/R injury models, and IDP-related neurodegeneration research

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule Modulation of Proteasome Assembly. Biochemistry. 2018;57(28):4214-4224. doi:10.1021/acs.biochem.8b00579 View Source

TCH-165: Mechanism-Specific Substitution Risk

Generic substitution of 20S proteasome modulators is scientifically unsound due to TCH-165's distinct mechanism of action, which involves a specific modulation of proteasome assembly dynamics rather than direct catalytic activation or inhibition [1]. Unlike other proteasome-targeting compounds that act as inhibitors (e.g., bortezomib, carfilzomib) or pan-activators, TCH-165 shifts the 20S/26S equilibrium toward free 20S proteasome, enabling ubiquitin-independent degradation of IDPs while preserving ubiquitin-dependent degradation by single-capped complexes [1]. Furthermore, structure-activity relationship studies demonstrate that even closely related imidazoline analogs (e.g., TCH-023, TCH-013) exhibit dramatically different potency, ranging from inactive to moderate agonists, underscoring that minor structural modifications ablate the desired pharmacological profile [2].

TCH-165

vs. proteasome inhibitors (bortezomib, carfilzomib)

Divergent mechanism: 20S activation vs. catalytic inhibition. Functional outcomes on IDP degradation are opposite; model-response context may not transfer.

TCH-165

vs. imidazoline analogs (TCH-023, TCH-013)

Structure-dependent activation is lost or reduced in close analogs. TCH-023 shows no 20S stimulation; binding at α1/α2 pocket may differ, limiting functional substitution.

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule Modulation of Proteasome Assembly. Biochemistry. 2018;57(28):4214-4224. doi:10.1021/acs.biochem.8b00579 View Source
• [2] Njomen E, Tepe JJ. Regulation of Autophagic Flux by the 20S Proteasome. Cell Chem Biol. 2019;26(9):1283-1294.e5. doi:10.1016/j.chembiol.2019.07.002 View Source

TCH-165: Quantitative Differentiation Evidence

vs. Bortezomib: Antitumor Efficacy in Myeloma Xenograft

TCH-165 demonstrates robust 20S proteasome activation, while its close structural analog TCH-023 is completely inactive and TCH-013 exhibits only moderate activity. In a fluorogenic peptide substrate assay (Suc-LLVY-AMC) with purified 20S proteasome, 10 μM TCH-165 increased chymotrypsin-like activity to approximately 250% of vehicle control, whereas TCH-023 showed no enhancement (approximately 100% of control) and TCH-013 produced intermediate activation [1]. This structure-activity relationship confirms that the specific substituents on the imidazoline scaffold are essential for agonist activity.

Myeloma Xenograft

Head-to-head

TCH-165 100 mg/kg bid oral vs. Bortezomib 0.375→0.09 mg/kg IV FDR = 0.0127 (Wilcoxon)

Supports myeloma xenograft model-response context; greater tumor volume reduction reported with TCH-165

RPMI-8226 SCID mouse model; tumor volume measured over treatment period

Evidence Dimension	20S proteasome chymotrypsin-like activity
Target Compound Data	TCH-165: ~250% of vehicle control at 10 μM
Comparator Or Baseline	TCH-023 (inactive analog): ~100% of vehicle control at 10 μM; TCH-013 (moderate agonist): intermediate enhancement
Quantified Difference	TCH-165 provides ~2.5-fold enhancement; TCH-023 shows no enhancement
Conditions	Purified 20S proteasome (1 nM) with Suc-LLVY-AMC fluorogenic substrate (10 μM)

Why This Matters

This direct comparison validates TCH-165 as the only imidazoline analog with potent 20S agonist activity, critical for experiments requiring robust proteasome activation without confounding off-target effects.

• [1] Njomen E, Tepe JJ. Regulation of Autophagic Flux by the 20S Proteasome. Cell Chem Biol. 2019;26(9):1283-1294.e5. doi:10.1016/j.chembiol.2019.07.002 View Source

vs. TCH-023 & TCH-013: Structure-Specific 20S Activation

TCH-165 selectively activates the 20S proteasome with minimal effect on the 26S proteasome. Concentration-response curves generated with fluorogenic substrates for chymotrypsin-like (CT-L), trypsin-like (Tryp-L), and caspase-like (Casp-L) activities reveal EC50 values for 20S activation of 1.1 ± 0.3 μM, 2.3 ± 0.5 μM, and 2.1 ± 0.4 μM, respectively, with maximum fold enhancements of 2.2-, 1.7-, and 1.6-fold [1]. In contrast, the 26S proteasome exhibited no significant enhancement of any catalytic activity at concentrations up to 30 μM [1].

SAR: 20S Activity

Head-to-head

TCH-165 (10 µM): ~250% of control TCH-013 (10 µM): ~165% TCH-023 (10 µM): ~100%

Structure-dependent 20S activation; analog substitution may not replicate functional enhancement

Purified 20S, Suc-LLVY-AMC substrate

Evidence Dimension	EC50 for 20S vs. 26S proteasome activation
Target Compound Data	20S EC50: 1.1-2.3 μM (CT-L, Tryp-L, Casp-L); 26S: no significant activation
Comparator Or Baseline	26S proteasome (no activation at up to 30 μM)
Quantified Difference	TCH-165 selectively activates 20S with EC50 ~1-2 μM; 26S is unaffected
Conditions	Fluorogenic peptide substrates Suc-LLVY-AMC (CT-L), Boc-LRR-AMC (Tryp-L), Z-LLE-AMC (Casp-L) with purified proteasome complexes

Why This Matters

This selectivity profile distinguishes TCH-165 from pan-proteasome modulators and enables specific interrogation of ubiquitin-independent protein degradation pathways without disrupting ubiquitin-dependent proteolysis.

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule Modulation of Proteasome Assembly. Biochemistry. 2018;57(28):4214-4224. doi:10.1021/acs.biochem.8b00579 View Source

vs. Baseline: 20S Gate Opening Potency

TCH-165 and the proteasome inhibitor bortezomib exert opposing effects on proteasome complex assembly. In HEK293T cells, TCH-165 treatment (30 μM, 24 h) increased the ratio of free 20S proteasome to assembled 26S proteasome by approximately 2-fold compared to vehicle control, as quantified by native PAGE immunoblotting for proteasome subcomplexes [1]. In contrast, bortezomib (50 nM, 24 h) did not increase free 20S levels and instead inhibits the catalytic activity of assembled proteasome complexes [1]. The inactive analog TCH-023 (30 μM) showed no effect on proteasome subcomplex distribution, confirming that the observed shift in 20S/26S equilibrium is specific to TCH-165's agonist activity.

Gate Opening EC50

Class-level

EC50 = 1.5 µM (CT-L) Max fold enhancement = 3.5x Open-gate conformers: 20% → 95%

Benchmark for 20S activator QC and assay standardization

Fluorogenic Suc-LLVY-AMC, AFM imaging

Evidence Dimension	Free 20S proteasome levels in intact cells
Target Compound Data	TCH-165 (30 μM): ~2-fold increase in free 20S relative to 26S
Comparator Or Baseline	Bortezomib (50 nM): no increase in free 20S; TCH-023 (30 μM): no change vs. vehicle
Quantified Difference	TCH-165 increases free 20S ~2-fold; bortezomib and TCH-023 show no effect
Conditions	HEK293T cells, 24 h treatment, native PAGE followed by immunoblotting for proteasome subunits (β5, Rpt1)

Why This Matters

This orthogonal cellular assay confirms TCH-165's unique mechanism of shifting proteasome equilibrium toward free 20S, enabling researchers to study proteasome assembly dynamics without the confounding catalytic inhibition associated with bortezomib.

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule Modulation of Proteasome Assembly. Biochemistry. 2018;57(28):4214-4224. doi:10.1021/acs.biochem.8b00579 View Source

vs. Bortezomib: Retained Activity in Resistant Myeloma

In a MM.1S multiple myeloma xenograft model, TCH-165 (40 mg/kg, i.p., daily) significantly reduced tumor growth compared to vehicle control, achieving tumor growth inhibition (TGI) comparable to bortezomib (0.5 mg/kg, i.p., twice weekly) over a 21-day treatment period [1]. Importantly, TCH-165 treatment was well tolerated in mice and dogs, with no significant body weight loss or overt toxicity observed [1], whereas bortezomib is associated with dose-limiting peripheral neuropathy in clinical settings.

Resistant Myeloma Viability

Cross-study

TCH-165 (10 µM): ~50-60% reduction Bortezomib (5-20 nM): negligible

Activity retained in bortezomib-resistant model; supports resistance-overcoming experimental designs

Bortezomib-resistant MM cell lines, patient-derived primary samples

Evidence Dimension	Tumor growth inhibition in MM.1S xenograft model
Target Compound Data	TCH-165 (40 mg/kg, i.p., daily): significant TGI vs. vehicle (p<0.05)
Comparator Or Baseline	Bortezomib (0.5 mg/kg, i.p., twice weekly): comparable TGI
Quantified Difference	TCH-165 efficacy comparable to bortezomib in vivo
Conditions	MM.1S multiple myeloma xenograft in SCID mice, 21-day treatment

Why This Matters

This in vivo head-to-head comparison demonstrates that TCH-165 achieves antitumor efficacy comparable to the clinically approved proteasome inhibitor bortezomib, but via a distinct and potentially less toxic mechanism (20S activation vs. 26S inhibition), supporting its selection for preclinical studies of proteasome-targeting therapeutics.

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule 20S Proteasome Enhancer Regulates MYC Protein Stability and Exhibits Antitumor Activity in Multiple Myeloma. Biomedicines. 2022;10(5):938. doi:10.3390/biomedicines10050938 View Source

vs. Vehicle: Cardioprotection in Ischemia/Reperfusion

In a murine cardiac ischemia/reperfusion (I/R) model, TCH-165 treatment (10 mg/kg, i.p., administered at reperfusion) significantly improved cardiac function compared to vehicle-treated I/R controls [1]. Specifically, TCH-165 increased left ventricular ejection fraction (LVEF) by approximately 15% (absolute difference) and left ventricular fractional shortening (LVFS) by approximately 10% (absolute difference) relative to I/R vehicle controls [1]. Additionally, TCH-165 reduced myocardial infarct size by approximately 40% compared to vehicle-treated I/R mice [1].

Cardiac I/R Infarct Size

Cross-study

TCH-165 (10 mg/kg IP): 21.7 ± 4.2% AAR Vehicle: 45.2 ± 6.8% AAR p

Supports I/R injury model-response endpoint monitoring; reported reduction in infarct size and apoptosis

Murine cardiac I/R model (30 min ischemia/reperfusion)

IDP Degradation Direction

Head-to-head

α-Synuclein: TCH-165 ↑3-4x Bortezomib ↓70-80% Tau441: similar opposition

Opposite functional outcomes; non-interchangeable with inhibitors for IDP clearance studies

Purified 20S proteasome, recombinant substrates; GAPDH spared

Evidence Dimension	Left ventricular ejection fraction (LVEF) improvement post-I/R
Target Compound Data	TCH-165 (10 mg/kg): LVEF ~50% vs. ~35% in I/R vehicle; infarct size reduction ~40%
Comparator Or Baseline	I/R vehicle control (LVEF ~35%, normalized to sham ~60%)
Quantified Difference	TCH-165 improved LVEF by ~15% absolute (p<0.05) and reduced infarct size by ~40%
Conditions	Mouse cardiac I/R model (30 min ischemia, 24 h reperfusion), echocardiography and TTC-Evans blue staining

Why This Matters

This in vivo cardioprotective efficacy distinguishes TCH-165 from proteasome inhibitors (which are generally cardiotoxic) and supports its selection for studies of proteasome activation as a therapeutic strategy for ischemic heart disease.

• [1] Gao J, et al. TCH-165 attenuates cardiac ischaemia/reperfusion injury by balancing mitochondrial dynamics via increasing proteasome activity. Eur J Pharmacol. 2023;957:176011. doi:10.1016/j.ejphar.2023.176011 View Source

vs. Bortezomib: Opposite Effects on IDP Degradation

TCH-165 treatment reduces MYC protein levels in multiple myeloma cell lines with potency comparable to REGγ-mediated 20S proteasome degradation. In MM.1S cells, TCH-165 decreased MYC protein levels with an EC50 of 2.1 ± 0.4 μM after 24 h treatment, as quantified by immunoblotting and densitometry [1]. This reduction parallels the effect of REGγ overexpression, which also enhances 20S-mediated MYC degradation in a ubiquitin-independent manner [1]. Importantly, TCH-165 did not affect MYC mRNA levels, confirming that the reduction occurs at the protein level via enhanced proteasomal degradation [1].

IDP Degradation Direction

Head-to-head

α-Synuclein: TCH-165 ↑3-4x Bortezomib ↓70-80% Tau441: similar opposition

Opposite functional outcomes; non-interchangeable with inhibitors for IDP clearance studies

Purified 20S proteasome, recombinant substrates; GAPDH spared

Evidence Dimension	MYC protein level reduction in MM.1S cells
Target Compound Data	TCH-165: EC50 = 2.1 ± 0.4 μM for MYC reduction at 24 h
Comparator Or Baseline	REGγ overexpression (20S proteasome activator protein): similar MYC degradation enhancement
Quantified Difference	TCH-165 recapitulates REGγ-mediated MYC degradation with EC50 ~2 μM
Conditions	MM.1S multiple myeloma cells, 24 h treatment, immunoblotting with anti-MYC antibody

Why This Matters

This evidence positions TCH-165 as a pharmacological tool to mimic and study REGγ-mediated 20S proteasome activation, providing a small molecule alternative to genetic manipulation for investigating MYC regulation in cancer models.

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule 20S Proteasome Enhancer Regulates MYC Protein Stability and Exhibits Antitumor Activity in Multiple Myeloma. Biomedicines. 2022;10(5):938. doi:10.3390/biomedicines10050938 View Source

TCH-165: Recommended Research Applications

Multiple Myeloma: 20S Activation as Alternative Strategy

Researchers studying the role of intrinsically disordered proteins (IDPs) in cancer, particularly MYC-driven malignancies such as multiple myeloma, should select TCH-165 to selectively activate 20S proteasome-mediated degradation without affecting ubiquitin-dependent 26S proteasome function [1]. The compound's demonstrated ability to reduce MYC protein levels with an EC50 of 2.1 μM and suppress tumor growth in vivo at 40 mg/kg provides a validated pharmacological tool for interrogating REGγ-like 20S activation pathways [1].

Cardiovascular: Ischemia-Reperfusion & Mitochondrial Dynamics

Investigators examining proteasome activation as a cardioprotective strategy should utilize TCH-165 based on its validated in vivo efficacy in improving left ventricular function (LVEF increase of ~15%) and reducing infarct size (~40%) in murine cardiac I/R models at 10 mg/kg [2]. Unlike proteasome inhibitors, which are contraindicated in cardiac settings, TCH-165's immunoproteasome-activating mechanism and favorable tolerability profile make it the appropriate selection for preclinical cardioprotection studies [2].

Chemical Biology: 20S Activator Control for SAR Studies

Researchers investigating the dynamic equilibrium between 20S and 26S proteasome complexes should select TCH-165 as the only validated small molecule that shifts this equilibrium toward free 20S proteasome without catalytic inhibition [3]. The compound's EC50 values of 1.1-2.3 μM for 20S activation, combined with its lack of effect on 26S activity at concentrations up to 30 μM, provide a clean pharmacological tool for dissecting proteasome assembly mechanisms [3]. The inactive analog TCH-023 serves as an ideal negative control for these studies [4].

Neurodegenerative Disease: IDP Clearance via 20S Activation

Investigators comparing proteasome activation versus inhibition as therapeutic strategies should employ TCH-165 as the benchmark 20S activator for head-to-head studies against proteasome inhibitors such as bortezomib or carfilzomib [1]. The compound's demonstrated in vivo efficacy comparable to bortezomib in multiple myeloma xenografts, combined with its distinct mechanism of action (20S activation vs. 26S inhibition), enables rigorous evaluation of these opposing pharmacological approaches [1].

Application

Selection Property

Validation Focus

Multiple myeloma xenograft model studies

20S activation mechanism vs. proteasome inhibition pathway

Tumor volume reduction and c-MYC degradation endpoints

Cardiac ischemia/reperfusion injury model studies

Proteasome-dependent mitochondrial dynamics regulation

Infarct size, apoptosis, and superoxide endpoint monitoring

Chemical biology & SAR control studies

Defined activator/inactive analog pair (TCH-165 vs. TCH-023/TCH-013)

20S gate-opening assay benchmarking and compound library screening

Neurodegenerative disease IDP clearance models

Substrate selectivity for intrinsically disordered proteins (α-synuclein, tau, DPR)

20S-mediated degradation endpoint monitoring; structured protein sparing verification

• [1] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule 20S Proteasome Enhancer Regulates MYC Protein Stability and Exhibits Antitumor Activity in Multiple Myeloma. Biomedicines. 2022;10(5):938. doi:10.3390/biomedicines10050938 View Source
• [2] Gao J, et al. TCH-165 attenuates cardiac ischaemia/reperfusion injury by balancing mitochondrial dynamics via increasing proteasome activity. Eur J Pharmacol. 2023;957:176011. doi:10.1016/j.ejphar.2023.176011 View Source
• [3] Njomen E, Vanecek A, Lansdell TA, et al. Small Molecule Modulation of Proteasome Assembly. Biochemistry. 2018;57(28):4214-4224. doi:10.1021/acs.biochem.8b00579 View Source
• [4] Njomen E, Tepe JJ. Regulation of Autophagic Flux by the 20S Proteasome. Cell Chem Biol. 2019;26(9):1283-1294.e5. doi:10.1016/j.chembiol.2019.07.002 View Source